Cas no 51650-59-0 (Murrangatin diacetate)

• Product Name: Murrangatin diacetate
• CAS No: 51650-59-0
• MF: C₁₉H₂₀O₇
• MW: 360.357906341553
• CID: 837355
• PubChem ID: 389004
• Update Time: 2025-11-01

Murrangatin diacetate Chemical and Physical Properties

Names and Identifiers

• Murrangatin diacetate
• (3R,4R)-4-(7-Methoxy-2-oxo-2H-chromen-8-yl)-2-methyl-1-butene-3,4 -diyl diacetate
• [ "" ]
• 2H-1-Benzopyran-2-one, 8-[1,2-bis(acetyloxy)-3-methyl-3-butenyl]-7-methoxy-, (R*,S*)-(+)-; rel-(+)-8-[(1R,2S)-1,2-Bis(acetyloxy)-3-methyl-3-buten-1-yl]-7-methoxy-2H-1-benzopyran-2-one
• NSC-684437
• [2-acetoxy-1-(7-methoxy-2-oxo-chromen-8-yl)-3-methyl-but-3-enyl] acetate
• NSC684437
• 51650-59-0
• [2-acetyloxy-1-(7-methoxy-2-oxochromen-8-yl)-3-methylbut-3-enyl] acetate
• 2-(Acetyloxy)-1-(7-methoxy-2-oxo-2H-chromen-8-yl)-3-methyl-3-butenyl acetate
• [(1R,2R)-2-acetyloxy-1-(7-methoxy-2-oxochromen-8-yl)-3-methylbut-3-enyl] acetate
• 1-(acetyloxy)-1-(7-methoxy-2-oxochromen-8-yl)-3-methylbut-3-en-2-yl acetate

• Inchi： 1S/C19H20O7/c1-10(2)17(24-11(3)20)19(25-12(4)21)16-14(23-5)8-6-13-7-9-15(22)26-18(13)16/h6-9,17,19H,1H2,2-5H3
• InChI Key： UXEHZTFFWWQEAU-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C1C(=CC=C2C=CC(=O)OC=12)OC)C(C(=C)C)OC(C)=O

Computed Properties

• Exact Mass: 360.12090297g/mol
• Monoisotopic Mass: 360.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1Ų
• XLogP3: 2.8

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 494.8±45.0 °C at 760 mmHg
• Flash Point: 216.8±28.8 °C
• PSA: 92.04000
• LogP: 2.91360
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Murrangatin diacetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Murrangatin diacetate

Murrangatin diacetate (CAS No. 51650-59-0): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Research Findings

Murrangatin diacetate, chemically designated as 5-methoxy-8-hydroxy-7-(3-methylbut-2-enyl)-2H-chromen-4-one diacetate, is a naturally occurring flavonoid derivative with significant pharmacological interest. This compound, identified by its unique CAS number 51650-59-0, has garnered attention in the field of medicinal chemistry due to its diverse biological activities and potential therapeutic applications. The structural complexity of Murrangatin diacetate contributes to its multifaceted interactions with biological targets, making it a subject of extensive research.

The chemical structure of Murrangatin diacetate features a chromenone core, which is a common motif in many bioactive natural products. The presence of hydroxyl and methoxy substituents, along with the acetate groups at specific positions, influences its solubility, stability, and reactivity. These structural attributes are crucial in determining its pharmacokinetic properties and potential side effects, making it an attractive candidate for further development in drug discovery.

Recent studies have highlighted the pharmacological potential of Murrangatin diacetate. Research indicates that this compound exhibits notable anti-inflammatory, antioxidant, and antimicrobial properties. These effects are primarily attributed to its ability to modulate various cellular signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that Murrangatin diacetate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent in chronic inflammatory diseases.

Moreover, the antioxidant activity of Murrangatin diacetate has been extensively investigated. It has been shown to scavenge reactive oxygen species (ROS) and reduce oxidative damage in cellular models. This property is particularly relevant in the context of aging and neurodegenerative diseases, where oxidative stress plays a significant role in pathogenesis. The compound's ability to enhance the activity of endogenous antioxidant enzymes further underscores its therapeutic potential.

In the realm of antimicrobial applications, Murrangatin diacetate has shown promising results against various bacterial and fungal strains. Its mechanism of action involves disrupting essential cellular processes such as DNA replication and membrane integrity. This makes it a valuable candidate for developing novel antimicrobial agents, especially in light of the growing concern over antibiotic resistance.

The synthesis and purification of Murrangatin diacetate are challenging due to its complex structure. However, advances in synthetic chemistry have enabled more efficient and scalable production methods. These developments are crucial for translating preclinical findings into clinical applications. Researchers are exploring different synthetic routes to optimize yield and purity while minimizing environmental impact.

One of the most exciting areas of research involving Murrangatin diacetate is its potential role in cancer therapy. Preliminary studies have suggested that this compound can induce apoptosis in cancer cells by activating intrinsic death pathways. Additionally, it has been shown to inhibit the growth of tumor cells by disrupting microenvironmental factors that support cancer progression. These findings have opened new avenues for developing targeted therapies against various types of cancer.

The pharmacokinetic profile of Murrangatin diacetate is another critical aspect being studied extensively. Understanding how the body absorbs, distributes, metabolizes, and excretes this compound is essential for optimizing its therapeutic efficacy and minimizing adverse effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its metabolic pathways.

Future research directions for Murrangatin diacetate include exploring its potential synergistic effects when combined with other therapeutic agents. Combination therapy is often more effective than single-agent treatment in managing complex diseases such as cancer and chronic inflammation. Additionally, investigating the compound's mechanism of action at a molecular level will provide deeper insights into its biological activities and help identify new targets for drug development.

The development of novel drug delivery systems is also an area of active investigation for Murrangatin diacetate. By improving bioavailability and targeting specificity, these systems can enhance the compound's therapeutic efficacy while reducing side effects. Nanotechnology-based delivery platforms have shown particular promise in this regard.

In conclusion, Murrangatin diacetate (CAS No. 51650-59-0) represents a fascinating natural product with significant pharmacological potential. Its diverse biological activities make it a valuable candidate for further development in drug discovery and therapeutic applications. As research continues to uncover new insights into its chemical properties and biological effects, Murrangatin diacetate holds promise as a future therapeutic agent with broad clinical utility.